Cas no 5438-67-5 (1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone)

• Product Name: 1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone
• CAS No: 5438-67-5
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 940990
• PubChem ID: 226344
• Update Time: 2025-04-19

1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone
• 1,2-bis(4-hydroxy-3-methoxyphenyl)-1-ethanone
• 4,4'-dihydroxy-3,3'-dimethoxy-deoxybenzoin
• 4,4'-Dihydroxy-3,3'-dimethoxy-desoxybenzoin
• AC1L5EP5
• AC1Q5EBE
• AG-J-74487
• AR-1B5599
• CTK5A0794
• KST-1B6524
• NSC16724
• DTXSID80280404
• NSC-16724
• 5438-67-5

• Inchi： 1S/C16H16O5/c1-20-15-8-10(3-5-12(15)17)7-14(19)11-4-6-13(18)16(9-11)21-2/h3-6,8-9,17-18H,7H2,1-2H3
• InChI Key： URFHJEVBFJOWKL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

• Exact Mass: 288.09978
• Monoisotopic Mass: 288.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 506°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.603
• PSA: 75.99
• LogP: 2.54040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes